1,3-Bis(2-cyanophenoxy)-2-propanol
Description
1,3-Bis(2-cyanophenoxy)-2-propanol is a synthetic organic compound characterized by a central propanol backbone substituted with two 2-cyanophenoxy groups. The cyano (-CN) groups on the aromatic rings confer electron-withdrawing properties, influencing its chemical reactivity and physical characteristics.
Properties
Molecular Formula |
C₁₇H₁₄N₂O₃ |
|---|---|
Molecular Weight |
294.3 |
Synonyms |
2,2’-((2-hydroxypropane-1,3-diyl)bis(oxy))dibenzonitrile |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
| Compound | Substituents | Key Properties | Primary Applications |
|---|---|---|---|
| 1,3-Bis(2-cyanophenoxy)-2-propanol | 2-Cyanophenoxy | Electron-withdrawing, polar | Polymers, agrochemicals |
| 1,3-Bis(diphenylphosphino)propane | Diphenylphosphino | Ligand for metal catalysis | Catalysis, organic synthesis |
| Perfluorinated propanol derivative | Dodecafluoroheptyl | Hydrophobic, thermally stable | Surfactants, coatings |
| 1,3-Bis(tribromophenoxy)-2-propanol | Tribromophenoxy | Flame-retardant, high molecular weight | Flame retardants |
Research Findings and Patent Landscape
- Catalytic Applications: 1,3-Bis(diphenylphosphino)propane is heavily patented for catalytic systems, with European manufacturers dominating production . No direct patents for the cyanophenoxy analog were found, suggesting niche or emerging use.
- Safety Protocols: Brominated propanol derivatives require stringent handling (ventilation, PPE) due to inhalation risks , whereas cyanophenoxy compounds may necessitate cyanide detoxification protocols.
- Environmental Concerns: Perfluorinated compounds face regulatory scrutiny , which may drive substitution with non-fluorinated analogs like cyanophenoxy derivatives in certain applications.
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